Cas no 2228702-21-2 (2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol)
2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol
- 2228702-21-2
- 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol
- EN300-1759981
-
- Inchi: 1S/C10H17N3O2S/c1-10(11,7-14)8-6-12-9(16-8)13-2-4-15-5-3-13/h6,14H,2-5,7,11H2,1H3
- InChI Key: QNOWERJZUWAINA-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C(C)(CO)N)N1CCOCC1
Computed Properties
- Exact Mass: 243.10414797g/mol
- Monoisotopic Mass: 243.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 99.8Ų
2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1759981-0.05g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 0.05g |
$1080.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-0.1g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 0.1g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-0.25g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 0.25g |
$1183.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-0.5g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 0.5g |
$1234.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-1.0g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 1g |
$1286.0 | 2023-06-03 | ||
| Enamine | EN300-1759981-2.5g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 2.5g |
$2520.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-5.0g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 5g |
$3728.0 | 2023-06-03 | ||
| Enamine | EN300-1759981-10.0g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 10g |
$5528.0 | 2023-06-03 | ||
| Enamine | EN300-1759981-1g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 1g |
$1286.0 | 2023-09-20 | ||
| Enamine | EN300-1759981-5g |
2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol |
2228702-21-2 | 5g |
$3728.0 | 2023-09-20 |
2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol
Comprehensive Overview of 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol (CAS No. 2228702-21-2)
The compound 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol (CAS No. 2228702-21-2) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, which combines a morpholine ring, a thiazole core, and an amino alcohol functional group. This combination of features makes it a promising candidate for various pharmaceutical applications, particularly in the development of novel therapeutics targeting infectious diseases, inflammation, and metabolic disorders.
In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol due to their diverse biological activities. The morpholine moiety, in particular, is known to enhance solubility and bioavailability, while the thiazole ring contributes to its potential as a kinase inhibitor. These properties align with current research trends focusing on small molecule drug discovery and targeted therapy, which are among the most searched topics in pharmaceutical science today.
The synthesis of CAS No. 2228702-21-2 typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have explored various synthetic routes to optimize yield and purity, as documented in recent patents and peer-reviewed journals. Its amino alcohol functionality also makes it a versatile intermediate for further chemical modifications, which is highly relevant in the context of structure-activity relationship (SAR) studies—a hot topic in modern drug design.
From a pharmacological perspective, preliminary studies suggest that 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol may interact with specific biological targets, such as G-protein-coupled receptors (GPCRs) or enzyme active sites. This aligns with the increasing demand for precision medicine and personalized therapeutics, which are frequently searched terms in healthcare and biotechnology forums. However, comprehensive clinical data are still needed to fully elucidate its therapeutic potential.
In addition to its pharmaceutical applications, CAS No. 2228702-21-2 has also attracted attention in material science. Its unique structure could contribute to the development of functional materials with applications in catalysis or sensors. This versatility makes it a subject of interest for researchers exploring multi-disciplinary applications of organic compounds, another trending topic in scientific literature.
Quality control and analytical characterization of 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol are critical aspects of its research and development. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These methods are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP), a regulatory standard that is increasingly important in the pharmaceutical industry.
The stability and storage conditions of CAS No. 2228702-21-2 are also important considerations for researchers and manufacturers. Proper handling under controlled temperatures and protection from moisture are recommended to maintain its chemical properties. These factors are particularly relevant given the growing emphasis on sustainable chemistry and green synthesis practices, which aim to minimize waste and environmental impact.
As research on 2-amino-2-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-ol continues to evolve, its potential applications in drug discovery pipelines and material science innovations are likely to expand. The compound's unique structural features and promising preliminary data position it as a molecule of interest in the ongoing search for novel solutions to complex medical and technological challenges. Future studies may further illuminate its mechanisms of action and optimize its properties for specific applications.
2228702-21-2 (2-amino-2-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)